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Compound of Interest

3-(Triethoxysilyl)propyl!
Compound Name:
methacrylate

Cat. No.: B1208842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 3-(Triethoxysilyl)propyl methacrylate (CAS No. 21142-29-0). The information
is intended to equip laboratory personnel with the knowledge necessary to handle this chemical
safely and effectively.

Chemical and Physical Properties

3-(Triethoxysilyl)propyl methacrylate is a versatile organosilane coupling agent. Its
bifunctional nature, containing a methacrylate group and hydrolyzable ethoxysilyl groups,
allows it to act as a bridge between organic polymers and inorganic surfaces. It is a clear to
straw-colored liquid with a mild odor.[1]

Table 1: Physical and Chemical Properties of 3-(Triethoxysilyl)propyl methacrylate
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Property Value Reference
CAS Number 21142-29-0 [1]
Molecular Formula C13H2605Si [1]
Molecular Weight 290.43 g/mol [1]
Appearance Clear to straw-colored liquid [1]
Odor Mild [1]
Boiling Point 130 °C at 760 mmHg [2]
Flash Point 128 °C [2]

Storage Temperature

4°C, stored under nitrogen

[2]

Hazard Identification and Toxicology

3-(Triethoxysilyl)propyl methacrylate is classified as a skin and eye irritant.[3] Upon contact

with water or moisture, it can evolve ethanol.[3] It may also cause delayed contact dermatitis

and is considered a skin sensitizer.[1]

Table 2: Toxicological Data for 3-(Triethoxysilyl)propyl methacrylate

Test Species Route Result Reference
Skin .
) o Causes skin
Corrosion/Irritatio - - o
irritation

n

Serious Eye

Damage/Irritation

Causes serious

eye irritation

Skin

Sensitization

May cause an

- allergic skin [1]

reaction

Note: Specific quantitative toxicity data such as LD50 and LC50 values for 3-

(Triethoxysilyl)propyl methacrylate are not readily available in the public domain. The
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toxicological information is primarily based on its irritant and sensitizing properties.

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling procedures are crucial to minimize exposure and ensure a safe working
environment.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The
following are general recommendations:

e Eye and Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene) and a lab coat.

» Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a
NIOSH-approved respirator with an organic vapor cartridge.
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Start: Handling Chemical

Assess Risk of Exposure
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(Wear Chemical Safety Goggles / Face Shield) (Wear Chemical-Resistant Gloves & Lab Coat) (Use NIOSH-Approved Respirator (if needed))

> Proceed with Experiment <

Click to download full resolution via product page
Personal Protective Equipment (PPE) Workflow.

Storage and Incompatibility

e Store in a cool, dry, well-ventilated area away from sources of ignition.

o Keep containers tightly closed to prevent contact with moisture, which can cause the
material to hydrolyze, releasing ethanol.[3]

» Store under an inert atmosphere, such as nitrogen, is recommended.[2]

e Incompatible Materials: Avoid contact with water, strong oxidizing agents, strong acids, and
strong bases.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1208842?utm_src=pdf-body-img
https://www.gelest.com/wp-content/uploads/product_msds/SIM6487.3-msds.pdf
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9a8ec8d1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures
First Aid Measures

Table 3: First Aid Measures

Exposure Route First Aid Procedure Reference

Remove to fresh air. If not
breathing, give artificial
Inhalation respiration. If breathing is [4]
difficult, give oxygen. Get
medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) )
contaminated clothing and
shoes. Get medical attention if

irritation develops or persists.

Immediately flush eyes with

plenty of water for at least 15
Eye Contact minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person. [4]

Rinse mouth with water. Get

medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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o Specific Hazards: In a fire, hazardous decomposition products such as carbon monoxide,
carbon dioxide, and silicon oxides may be produced.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (see Section 3.2). Ensure adequate ventilation.

o Environmental Precautions: Prevent spills from entering drains or waterways.

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, labeled container for disposal.

Experimental Protocols

3-(Triethoxysilyl)propyl methacrylate is commonly used for the surface modification of
inorganic substrates to improve adhesion to organic polymers. Below is a general protocol for
the functionalization of a glass surface.

General Protocol for Glass Surface Functionalization

This protocol outlines the basic steps for preparing a glass substrate and applying 3-
(Triethoxysilyl)propyl methacrylate to create a reactive surface for further polymerization.
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Start: Surface Functionalization

1. Clean Glass Substrate
(e.g., with piranha solution or plasma)

l

2. Prepare Silane Solution
(e.g., in ethanol/water with acid catalyst)

l

3. Apply Silane Solution to Substrate
(e.g., by immersion or spin-coating)

4. Allow Reaction to Proceed
(Time and temperature dependent)

5. Rinse Substrate
(to remove excess silane)

6. Cure the Silane Layer
(e.g., by heating in an oven)

End: Functionalized Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1208842?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208842?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 3-(Triethoxysilyl)propyl methacrylate | C13H2605Si | CID 88798 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. 3-(Triethoxysilyl)propyl methacrylate(stabilizedwithBHT),98%(stabilized with BHT) | 21142-
29-0 [sigmaaldrich.com]

3. gelest.com [gelest.com]
e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 3-
(Triethoxysilyl)propyl methacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208842#3-triethoxysilyl-propyl-methacrylate-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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